Cas no 2138156-20-2 (tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate)

• Product Name: tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate
• CAS No: 2138156-20-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6079709
• PubChem ID: 165844334
• Update Time: 2025-10-05

tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-795818
• tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate
• 2138156-20-2

• Inchi： 1S/C14H25NO3/c1-6-15(13(17)18-14(3,4)5)10(2)12(16)9-11-7-8-11/h10-11H,6-9H2,1-5H3
• InChI Key： BIMVIGARLOJPAR-UHFFFAOYSA-N
• SMILES： O=C(C(C)N(C(=O)OC(C)(C)C)CC)CC1CC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate

tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate, identified by the CAS number 2138156-20-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients in drugs. The structure of this molecule is characterized by a tert-butyl group, an ethyl group, and a cyclopropyl substituent, making it a unique compound with diverse functional groups.

Recent studies have highlighted the importance of carbamates in drug delivery systems due to their ability to form stable prodrugs. The cyclopropyl group in this compound adds an additional layer of complexity, potentially influencing its pharmacokinetic properties. Researchers have explored the synthesis of similar compounds to understand their stability and bioavailability, which are critical factors in drug development.

The synthesis of tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate involves a multi-step process, including the formation of intermediates such as aldehydes and ketones. The reaction conditions, such as temperature and pH, play a crucial role in determining the yield and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality of the synthesized compound.

In terms of applications, this compound has shown promise in agricultural chemistry as a potential herbicide. Its ability to inhibit specific enzymes involved in plant growth makes it a candidate for developing eco-friendly pesticides. Additionally, its structural versatility allows for modifications that could enhance its selectivity and reduce environmental impact.

The physical properties of tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N-ethylcarbamate, such as melting point and solubility, are essential for its practical applications. Studies have indicated that its solubility in organic solvents is higher than in aqueous solutions, which is advantageous for formulation purposes. Furthermore, its stability under various storage conditions has been evaluated, ensuring its suitability for long-term use.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound in different environments. Molecular modeling techniques have been used to study its interaction with biological targets, providing insights into its potential therapeutic applications. These studies underscore the importance of understanding the molecular dynamics of such compounds to optimize their performance.

In conclusion, tert-butyl N-(4-cyclopropyl-3-oxobutan-2-yl)-N